Cas no 1695964-04-5 (3-(2-cyanophenyl)-1,2-oxazole-5-carboxylic acid)
3-(2-cyanophenyl)-1,2-oxazole-5-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 3-(2-cyanophenyl)-1,2-oxazole-5-carboxylic acid
- 1695964-04-5
- EN300-1849789
-
- Inchi: 1S/C11H6N2O3/c12-6-7-3-1-2-4-8(7)9-5-10(11(14)15)16-13-9/h1-5H,(H,14,15)
- InChI Key: SOQCSFOJRNPTSC-UHFFFAOYSA-N
- SMILES: O1C(C(=O)O)=CC(C2C=CC=CC=2C#N)=N1
Computed Properties
- Exact Mass: 214.03784206g/mol
- Monoisotopic Mass: 214.03784206g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 16
- Rotatable Bond Count: 2
- Complexity: 322
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.6
- Topological Polar Surface Area: 87.1Ų
3-(2-cyanophenyl)-1,2-oxazole-5-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1849789-0.05g |
3-(2-cyanophenyl)-1,2-oxazole-5-carboxylic acid |
1695964-04-5 | 95% | 0.05g |
$229.0 | 2023-06-01 | |
| Enamine | EN300-1849789-0.1g |
3-(2-cyanophenyl)-1,2-oxazole-5-carboxylic acid |
1695964-04-5 | 95% | 0.1g |
$342.0 | 2023-06-01 | |
| Enamine | EN300-1849789-0.25g |
3-(2-cyanophenyl)-1,2-oxazole-5-carboxylic acid |
1695964-04-5 | 95% | 0.25g |
$487.0 | 2023-06-01 | |
| Enamine | EN300-1849789-0.5g |
3-(2-cyanophenyl)-1,2-oxazole-5-carboxylic acid |
1695964-04-5 | 95% | 0.5g |
$768.0 | 2023-06-01 | |
| Enamine | EN300-1849789-1.0g |
3-(2-cyanophenyl)-1,2-oxazole-5-carboxylic acid |
1695964-04-5 | 95% | 1g |
$986.0 | 2023-06-01 | |
| Enamine | EN300-1849789-2.5g |
3-(2-cyanophenyl)-1,2-oxazole-5-carboxylic acid |
1695964-04-5 | 95% | 2.5g |
$1931.0 | 2023-06-01 | |
| Enamine | EN300-1849789-5.0g |
3-(2-cyanophenyl)-1,2-oxazole-5-carboxylic acid |
1695964-04-5 | 95% | 5g |
$2858.0 | 2023-06-01 | |
| Enamine | EN300-1849789-10.0g |
3-(2-cyanophenyl)-1,2-oxazole-5-carboxylic acid |
1695964-04-5 | 95% | 10g |
$4236.0 | 2023-06-01 | |
| Enamine | EN300-1849789-1g |
3-(2-cyanophenyl)-1,2-oxazole-5-carboxylic acid |
1695964-04-5 | 95% | 1g |
$0.0 | 2023-09-19 | |
| Aaron | AR028W9A-50mg |
3-(2-cyanophenyl)-1,2-oxazole-5-carboxylicacid |
1695964-04-5 | 95% | 50mg |
$340.00 | 2025-02-17 |
3-(2-cyanophenyl)-1,2-oxazole-5-carboxylic acid Related Literature
-
Sowmyalakshmi Venkataraman RSC Adv., 2015,5, 73807-73813
-
Alexandre Vimont,Arnaud Travert,Philippe Bazin,Jean-Claude Lavalley,Marco Daturi,Christian Serre,Gérard Férey,Sandrine Bourrelly,Philip L. Llewellyn Chem. Commun., 2007, 3291-3293
-
David White,Sean R. Stowell Biomater. Sci., 2017,5, 463-474
-
Denis V. Korchagin,Elena A. Yureva,Alexander V. Akimov,Eugenii Ya. Misochko,Gennady V. Shilov,Artem D. Talantsev,Roman B. Morgunov,Alexander A. Shakin,Sergey M. Aldoshin,Boris S. Tsukerblat Dalton Trans., 2017,46, 7540-7548
Additional information on 3-(2-cyanophenyl)-1,2-oxazole-5-carboxylic acid
Introduction to 3-(2-cyanophenyl)-1,2-oxazole-5-carboxylic acid (CAS No. 1695964-04-5)
3-(2-cyanophenyl)-1,2-oxazole-5-carboxylic acid, identified by the Chemical Abstracts Service Number (CAS No.) 1695964-04-5, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This heterocyclic organic molecule features a unique structural framework that has garnered considerable attention due to its potential biological activities and mechanistic insights. The compound consists of an oxazole ring substituted with a cyanophenyl group at the 2-position and a carboxylic acid moiety at the 5-position, which together contribute to its distinct chemical and pharmacological properties.
The oxazole core is a prominent scaffold in medicinal chemistry, known for its stability and ability to engage with biological targets such as enzymes and receptors. The introduction of the cyanophenyl group enhances the electron-withdrawing nature of the molecule, influencing its reactivity and interactions with biological systems. Furthermore, the presence of the carboxylic acid group opens avenues for further derivatization, enabling the synthesis of analogs with tailored properties for drug development.
Recent advancements in computational chemistry and molecular modeling have facilitated a deeper understanding of the interactions between 3-(2-cyanophenyl)-1,2-oxazole-5-carboxylic acid and biological targets. Studies suggest that this compound may exhibit inhibitory effects on certain enzymes implicated in inflammatory pathways, making it a promising candidate for further investigation in therapeutic contexts. The cyanophenyl moiety, in particular, has been shown to modulate electronic distributions across the molecule, which could be leveraged to optimize binding affinities and selectivity.
In vitro studies have begun to explore the pharmacokinetic behavior of 3-(2-cyanophenyl)-1,2-oxazole-5-carboxylic acid, focusing on its solubility, stability, and metabolic pathways. Preliminary data indicate that the compound exhibits reasonable solubility in aqueous buffers, which is a critical factor for formulation development. Additionally, its stability under various pH conditions suggests potential for oral administration or incorporation into controlled-release systems.
The carboxylic acid functionality at the 5-position of the oxazole ring provides a handle for chemical modifications, such as esterification or amidation, which can alter physicochemical properties like lipophilicity and bioavailability. These modifications are essential steps in optimizing drug candidates for clinical use. Researchers are also investigating synthetic routes that minimize harsh reaction conditions or hazardous byproducts, aligning with green chemistry principles.
One of the most intriguing aspects of 3-(2-cyanophenyl)-1,2-oxazole-5-carboxylic acid is its potential role in modulating neurological pathways. The oxazole ring has been associated with compounds that exhibit neuroprotective or anticonvulsant properties. The combination of the cyanophenyl group and the carboxylic acid moiety may synergistically enhance interactions with neurotransmitter receptors or enzyme targets relevant to central nervous system disorders. Ongoing research aims to elucidate these interactions through structure-activity relationship (SAR) studies.
Another area of interest is the antimicrobial potential of this compound. The structural features of 3-(2-cyanophenyl)-1,2-oxazole-5-carboxylic acid, particularly the electron-withdrawing nature of the cyanophenyl group and the presence of a polar carboxylic acid group, make it a candidate for developing novel antimicrobial agents. Comparative studies have shown that oxazole derivatives can disrupt bacterial cell wall synthesis or interfere with essential metabolic pathways. Further investigation into the mode of action could lead to alternatives against resistant bacterial strains.
The synthesis of 3-(2-cyanophenyl)-1,2-oxazole-5-carboxylic acid involves multi-step organic transformations that require precise control over reaction conditions. Advanced synthetic methodologies, such as transition-metal catalysis or photoredox reactions, have been explored to improve yield and selectivity. These approaches not only enhance efficiency but also reduce environmental impact by minimizing waste generation.
In conclusion,3-(2-cyanophenyl)-1,2-oxazole-5-carboxylic acid (CAS No. 1695964-04-5) represents a compelling subject of study in pharmaceutical chemistry. Its unique structural features offer opportunities for developing novel therapeutic agents with applications ranging from inflammation modulation to antimicrobial treatments. Continued research into its biological activities and synthetic optimization will further solidify its position as a valuable compound in medicinal chemistry.
1695964-04-5 (3-(2-cyanophenyl)-1,2-oxazole-5-carboxylic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)